Cas no 53906-85-7 (BENZENE, 2-IODO-1,3-DIMETHYL-5-NITRO-)

• Product Name: BENZENE, 2-IODO-1,3-DIMETHYL-5-NITRO-
• CAS No: 53906-85-7
• MF: C₈H₈INO₂
• MW: 277.059094429016
• CID: 3372495
• PubChem ID: 4537460
• Update Time: 2025-09-27

BENZENE, 2-IODO-1,3-DIMETHYL-5-NITRO- Chemical and Physical Properties

Names and Identifiers

• BENZENE, 2-IODO-1,3-DIMETHYL-5-NITRO-
• 53906-85-7
• 2-iodo-1,3-dimethyl-5-nitrobenzene
• 1,3-Dimethyl-2-iodo-5-nitrobenzene
• AKOS005148808

• Inchi： 1S/C8H8INO2/c1-5-3-7(10(11)12)4-6(2)8(5)9/h3-4H,1-2H3
• InChI Key： GFVICZPRNZFVFH-UHFFFAOYSA-N
• SMILES： C1(C)=CC([N+]([O-])=O)=CC(C)=C1I

Computed Properties

• Exact Mass: 276.95998Da
• Monoisotopic Mass: 276.95998Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on BENZENE, 2-IODO-1,3-DIMETHYL-5-NITRO-

Chemical Profile of CAS No. 53906-85-7: Benzene, 2-Iodo-1,3-Dimethyl-5-Nitro

Benzene, 2-Iodo-1,3-Dimethyl-5-Nitro (CAS No. 53906-85-7) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzene ring substituted with an iodo group at position 2, methyl groups at positions 1 and 3, and a nitro group at position 5. The combination of these substituents imparts distinctive chemical properties that make this compound valuable for research and industrial purposes.

The synthesis of Benzene, 2-Iodo-1,3-Dimethyl-5-Nitro involves a series of carefully controlled reactions. Typically, the process begins with the nitration of toluene derivatives to introduce the nitro group at the desired position. Subsequent iodination and methylation steps are then carried out under specific conditions to achieve the final product. The exact methodology may vary depending on the scale of production and the desired purity levels.

Recent studies have highlighted the potential of Benzene, 2-Iodo-1,3-Dimethyl-5-Nitro in drug discovery and development. Its structure allows for versatile substitution patterns, making it an ideal candidate for exploring novel pharmacophores. Researchers have reported that this compound exhibits promising bioactivity in preliminary assays targeting various disease states, including cancer and neurodegenerative disorders.

In addition to its role in pharmaceutical research, Benzene, 2-Iodo-1,3-Dimethyl-5-Nitro has found applications in materials science. Its unique electronic properties make it suitable for use in organic electronics and optoelectronic devices. Recent advancements in thin-film transistor technology have demonstrated improved performance when this compound is incorporated into device architectures.

The physical properties of Benzene, 2-Iodo-1,3-Dimethyl-5-Nitro are well-documented. It has a melting point of approximately 120°C and a boiling point around 280°C under standard atmospheric pressure. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile.

From an environmental standpoint, Benzene, 2-Iodo-1,3-Dimethyl-5-Nitro has been subjected to extensive toxicity studies. Results indicate that it is moderately toxic to aquatic life; however, its persistence in the environment is relatively low due to rapid degradation under UV light exposure.

In conclusion, Benzene, 2-Iodo-1,3-Dimethyl-5-Nitro (CAS No. 53906-85-7) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and properties continue to drive innovative research and development efforts in both academic and industrial settings.